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Compound of Interest

Compound Name:
B-(6-chloro-2-

naphthalenyl)Boronic acid

CAS No.: 870822-86-9

Cat. No.: B2538492

Get Quote

Executive Summary
(6-Chloro-2-naphthalenyl)boronic acid is a critical organoboron building block used primarily in

the synthesis of biaryl scaffolds for pharmaceuticals and organic electronic materials (OLEDs).

While its nominal molecular weight is 206.43 g/mol , successful utilization in the lab requires a

nuanced understanding of its behavior in solution—specifically its equilibrium with boroxine

anhydrides and its susceptibility to protodeboronation. This guide moves beyond the datasheet

to provide a robust framework for handling, stoichiometry, and catalytic cross-coupling.

Physicochemical Profile & Stoichiometry
Core Specifications
The following data represents the theoretical values for the pure boronic acid monomer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2538492#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2538492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

IUPAC Name (6-chloronaphthalen-2-yl)boronic acid

CAS Number 870822-86-9

Molecular Formula C₁₀H₈BClO₂

Molecular Weight 206.43 g/mol

Appearance White to off-white powder

Solubility
Soluble in DMSO, MeOH, DMF; sparingly

soluble in water

SMILES OB(O)c1ccc2cc(Cl)ccc2c1

The "Effective Mass" Dilemma (Expert Insight)
In a solid state, arylboronic acids frequently dehydrate to form cyclic trimeric anhydrides

(boroxines).

Monomer MW: 206.43 g/mol

Boroxine MW: ~563.2 g/mol (3 monomers - 3 H₂O)

Operational Impact: If your sample contains significant boroxine content, weighing based on

the monomer MW (206.43) will result in an excess of molar equivalents in your reaction.

Conversely, high water content (hygroscopic absorption) leads to a deficiency.

Recommendation: For critical GMP steps, determine purity via qNMR (Quantitative NMR)

using an internal standard (e.g., trimethoxybenzene) to establish the "Effective Molecular

Weight" before calculating stoichiometry.

Synthetic Utility: Suzuki-Miyaura Cross-Coupling
The primary utility of this compound is introducing the 6-chloronaphthalene moiety into complex

structures via Palladium-catalyzed cross-coupling.

Mechanistic Pathway
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The reaction proceeds through a catalytic cycle involving Oxidative Addition, Transmetalation

(the rate-determining step for this substrate), and Reductive Elimination.
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Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling.[1][2] Base activation is critical for

converting the unreactive boronic acid into a reactive boronate species.

Optimized Experimental Protocol
Objective: Coupling (6-chloro-2-naphthalenyl)boronic acid with an aryl bromide.

Reagents & Setup
Boronic Acid: 1.2 – 1.5 equivalents (Excess accounts for potential deboronation).

Catalyst: Pd(dppf)Cl₂[3]·DCM (3-5 mol%). Reasoning: The bidentate ferrocene ligand resists

de-ligation better than PPh₃.
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Base: K₂CO₃ (2.0 equiv) or K₃PO₄ (for sterically hindered substrates).

Solvent: 1,4-Dioxane : Water (4:1 ratio). Reasoning: Water is essential for the solubility of the

inorganic base and the formation of the reactive hydroxoboronate species.

Step-by-Step Workflow
Degassing (Critical): Charge the reaction vessel with Dioxane/Water. Sparge with Argon or

Nitrogen for 15 minutes.

Why? Oxygen causes homocoupling of the boronic acid and oxidizes the Pd(0) catalyst to

inactive Pd(II).

Reagent Addition: Add the aryl bromide (1.0 eq), (6-chloro-2-naphthalenyl)boronic acid (1.2

eq), and Base (2.0 eq).

Catalyst Charge: Add Pd(dppf)Cl₂ (0.05 eq) last, under a counter-flow of inert gas.

Thermal Activation: Heat to 80–90°C.

Note: Do not exceed 100°C if possible. Naphthalene boronic acids are prone to

protodeboronation (loss of the B(OH)₂ group) at high temperatures.

Workup: Cool to RT. Filter through Celite (removes Pd black). Dilute with EtOAc, wash with

brine.

Troubleshooting & Quality Control
The 2-position of naphthalene is electron-rich, making the C-B bond susceptible to cleavage

(protodeboronation), yielding 2-chloronaphthalene as a byproduct.

Diagnostic Logic
If yield is low, analyze the crude mixture via LC-MS.
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Low Yield Observed

Is 2-Chloronaphthalene present?

Yes: Protodeboronation

Major Peak

No: Catalyst/Activation Failure

Starting Material Remains

Action: Lower Temp (<80°C)
Switch to anhydrous base (CsF)

Action: Degas solvents longer
Switch to Pd(PPh3)4 or XPhos

Click to download full resolution via product page

Figure 2: Decision tree for troubleshooting low yields. Protodeboronation is the most common

failure mode for this specific substrate.

Stability & Storage[1]
Temperature: Store at 2–8°C.

Atmosphere: Inert gas (Argon) preferred.

Shelf-Life: Re-test purity every 6 months. Naphthalene derivatives can slowly oxidize to

naphthols if exposed to air/moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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